N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: N-cyclohexyl-3-methyl-6-propan-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C17H23N3O2/c1-10(2)14-9-13(15-11(3)20-22-17(15)19-14)16(21)18-12-7-5-4-6-8-12/h9-10,12H,4-8H2,1-3H3,(H,18,21)
• InChI Key: KTDHWZBGZQOQMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C(C)C)C(=O)NC3CCCCC3
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide, also known as CYCLOPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide binds to the pore-forming alpha-1 subunit of the N-type calcium channel, preventing calcium ions from entering the cell. This inhibition of calcium influx leads to a decrease in neurotransmitter release, ultimately resulting in a reduction in neuronal activity.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter release, N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide has been shown to have other biochemical and physiological effects. For example, it has been found to inhibit the release of pro-inflammatory cytokines, suggesting a potential role in the treatment of inflammatory diseases. It has also been shown to have analgesic effects in animal models of pain, further supporting its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide in lab experiments is its selectivity for the N-type calcium channel, which allows researchers to study the specific role of this channel in various processes. However, one limitation is that N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide. One area of interest is its potential as a therapeutic agent for pain and inflammatory diseases. Another direction is investigating its effects on other ion channels and neurotransmitter systems. Additionally, further research is needed to optimize the synthesis method and improve the stability of N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide for use in experiments.

Synthesis Methods

The synthesis of N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide involves the reaction of 6-isopropyl-3-methylisoxazolo[5,4-b]pyridin-4-ol with cyclohexyl isocyanate in the presence of a base. The resulting compound is then purified through column chromatography to obtain N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide in high yield and purity.

Scientific Research Applications

N-cyclohexyl-6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxamide has shown potential as a tool for studying the function of certain ion channels in the brain. Specifically, it has been found to selectively block the activity of the N-type calcium channel, which plays a crucial role in neurotransmitter release. By blocking this channel, researchers can investigate its role in various physiological and pathological processes, such as pain perception, addiction, and epilepsy.